Cas no 23399-81-7 (Acetic acid,2,2,2-trichloro-, 2,4-dichlorophenyl ester)

• Product name: Acetic acid,2,2,2-trichloro-, 2,4-dichlorophenyl ester
• CAS No: 23399-81-7
• MF: C₈H₃Cl₅O₂
• MW: 308.373217821121
• CID: 271543
• PubChem ID: 211578

Acetic acid,2,2,2-trichloro-, 2,4-dichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2,2-trichloro-, 2,4-dichlorophenyl ester
• (2,4-dichlorophenyl) 2,2,2-trichloroacetate
• Phenol, 2,4-dichloro-, trichloroacetate
• 2,4-Dichlorophenyl trichloroacetate
• Acetic acid, trichloro-, 2,4-dichlorophenyl ester
• BRN 1978212
• 23399-81-7
• DTXSID70177950
• 2,4-Dichlorophenol trichloroacetate
• SCHEMBL11224534

• Inchi： InChI=1S/C8H3Cl5O2/c9-4-1-2-6(5(10)3-4)15-7(14)8(11,12)13/h1-3H
• InChI Key： VNVHPDIADHUZNF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(OC(C(Cl)(Cl)Cl)=O)C(Cl)=C1

Computed Properties

• Exact Mass: 305.85779
• Monoisotopic Mass: 305.857568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3